Cas no 1805356-19-7 (2-Cyano-4-(difluoromethyl)-3-fluoro-6-methoxypyridine)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methoxypyridine
• CAS No: 1805356-19-7
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4871764
• Update Time: 2025-06-08

2-Cyano-4-(difluoromethyl)-3-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methoxypyridine

• Inchi： 1S/C8H5F3N2O/c1-14-6-2-4(8(10)11)7(9)5(3-12)13-6/h2,8H,1H3
• InChI Key： NDSOIOFMNFOAGS-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=C(C=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methoxypyridine

2-Cyano-4-(difluoromethyl)-3-fluoro-6-methoxypyridine: A Comprehensive Overview

2-Cyano-4-(difluoromethyl)-3-fluoro-6-methoxypyridine, also known by its CAS number 1805356-19-7, is a complex organic compound with a pyridine ring as its core structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique chemical properties and potential applications. The molecule is characterized by the presence of multiple functional groups, including a cyano group, a difluoromethyl group, a fluoro group, and a methoxy group, which collectively contribute to its diverse reactivity and biological activity.

The synthesis of 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methoxypyridine involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on the use of transition metal catalysts and microwave-assisted synthesis techniques to streamline the production of this compound. These advancements have not only improved the efficiency of synthesis but also opened up new avenues for exploring its applications in drug discovery and material science.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. The presence of multiple electron-withdrawing groups (such as the cyano and fluoro groups) makes it an attractive candidate for designing bioactive molecules. Recent research has highlighted its role in the development of novel anti-inflammatory agents and anticancer drugs. For instance, studies have demonstrated that derivatives of 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methoxypyridine exhibit potent inhibitory activity against key enzymes involved in inflammation and cancer progression.

In addition to its medicinal applications, this compound has shown promise in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in the synthesis of metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in this area have leveraged the unique electronic properties of 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methoxypyridine to design highly efficient MOFs with tailored functionalities.

The physical and chemical properties of 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methoxypyridine have been extensively studied to understand its behavior under various conditions. For example, its solubility in different solvents, thermal stability, and spectroscopic characteristics have been documented in recent publications. These studies provide valuable insights into its suitability for various chemical transformations and industrial applications.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-fluoro-6-methoxypyridine, with its unique structural features and versatile functional groups, continues to be a focal point in contemporary chemical research. Its potential applications span across multiple disciplines, making it an essential compound for both academic exploration and industrial innovation. As research progresses, we can expect further discoveries that will expand our understanding of this remarkable molecule.